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Compound of Interest

Compound Name: 4-Ethyl-2-hydroxybenzoic acid

Cat. No.: B1266913

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethyl-2-hydroxybenzoic acid, a
salicylic acid derivative. The document details its chemical properties, potential synthetic
routes, and discusses its relevance in the broader context of drug discovery and development
based on the activities of structurally related hydroxybenzoic acids.

Core Chemical Identity and Properties

The formal IUPAC name for the compound is 4-ethyl-2-hydroxybenzoic acid.[1] It is also
known by synonyms such as 4-ethylsalicylic acid.[1][2]

Quantitative Data Summary

The key physicochemical properties of 4-Ethyl-2-hydroxybenzoic acid are summarized in the
table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1266913?utm_src=pdf-interest
https://www.benchchem.com/product/b1266913?utm_src=pdf-body
https://www.benchchem.com/product/b1266913?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2-hydroxybenzoic-acid
https://www.lookchem.com/ProductWholeProperty_LCPL73561.htm
https://www.benchchem.com/product/b1266913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

IUPAC Name 4-ethyl-2-hydroxybenzoic acid PubChem[1]
CAS Number 22890-53-5 PubChem[1]
Molecular Formula CoH1003 PubChem[1]
Molecular Weight 166.17 g/mol PubChem[1]
Boiling Point 313 °C at 760 mmHg LookChem|[2]
Density 1.247 g/cm3 LookChem[2]
Flash Point 157.3°C LookChem|[2]
Vapor Pressure 0.000218 mmHg at 25°C LookChem|[2]

Synthesis and Experimental Protocols

The synthesis of 4-Ethyl-2-hydroxybenzoic acid can be achieved through methods
analogous to the well-established Kolbe-Schmitt reaction, which involves the carboxylation of a
phenoxide.[3] A plausible synthetic route starts from 3-ethylphenol.

Example Protocol: Carboxylation of 3-Ethylphenol

This protocol is based on a known method for the synthesis of 4-Ethyl-2-hydroxybenzoic
acid.[2]

Materials:

3-Ethylphenol

Potassium carbonate

Water

Hydrochloric acid (concentrated)

Standard laboratory glassware for reactions under pressure and temperature control
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e Heating mantle and stirrer
o Filtration apparatus
Procedure:

 In a high-pressure reaction vessel, combine 3-ethylphenol and potassium carbonate in
water.

o Seal the vessel and heat the mixture to 150 °C with continuous stirring.
e Maintain the reaction conditions for 18 hours.

» After the reaction period, cool the vessel to room temperature and carefully release any
pressure.

e Transfer the aqueous reaction mixture to a beaker.

o While stirring, slowly acidify the mixture with concentrated hydrochloric acid until the product
precipitates completely.

o Collect the solid product by vacuum filtration.
o Wash the collected solid with cold water to remove inorganic impurities.

» Further purification can be achieved by recrystallization from an appropriate solvent system
(e.g., ethanol/water).

Alternative Synthesis Route

An alternative pathway involves the palladium-catalyzed hydroxylation of p-ethylbenzoic acid.
This method utilizes potassium acetate, palladium diacetate, and p-benzoquinone in N,N-
dimethyl acetamide, heated at 115 °C for 15 hours.[2]

Biological Activity and Potential in Drug
Development
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While specific research on the biological activity of 4-Ethyl-2-hydroxybenzoic acid is limited,
the broader class of hydroxybenzoic acids is known for a wide range of pharmacological
effects, including antimicrobial, anti-inflammatory, antioxidant, and anti-platelet aggregating
properties.[4][5] These activities make them and their derivatives interesting scaffolds for drug
development.

Relevance as a Bioactive Scaffold

Derivatives of hydroxybenzoic acids are widely used as preservatives (parabens) in
pharmaceuticals, cosmetics, and food.[6] The core structure is a versatile starting point for
synthesizing more complex molecules with targeted biological activities. The ethyl group at the
4-position and the hydroxyl group at the 2-position of the title compound offer sites for further
chemical modification to optimize pharmacological properties.

Analogous Signaling Pathways

To understand the potential mechanisms of action, it is instructive to examine the signaling
pathways modulated by closely related compounds. For example, 4-hydroxybenzoic acid (4-
HBA), which lacks the ethyl group, has been shown to act as a signaling molecule in the
bacterium Shigella sonnei.

In this pathway, the enzyme UbiC synthesizes 4-HBA from chorismate. The 4-HBA molecule
then binds to the AaeR response regulator, which in turn controls the expression of genes
related to virulence, biofilm formation, and extracellular polysaccharide production.[7] This
demonstrates how a simple hydroxybenzoic acid can play a crucial role in regulating complex
biological processes.

Signaling pathway of 4-hydroxybenzoic acid (4-HBA) in S. sonnei.

Another relevant study demonstrated that 4-hydroxy-benzoic acid can promote the proliferation
of ER-positive breast cancer cells by activating key signaling pathways. The compound was
found to increase the phosphorylation of ERK, PI3K, AKT, and the estrogen receptor alpha
(ER0), suggesting an estrogen-like effect.[8] This highlights the potential for hydroxybenzoic
acid derivatives to interact with significant cellular signaling cascades.
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Estrogenic signaling of 4-hydroxy-benzoic acid via ERa pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Ethyl-2-hydroxybenzoic acid | C9H1003 | CID 261631 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 4-ethyl-2-hydroxybenzoic acid | lookchem [lookchem.com]

e 3. 4-Hydroxybenzoic acid synthesis - chemicalbook [chemicalbook.com]
o 4. researchgate.net [researchgate.net]

e 5. scispace.com [scispace.com]

e 6. Microbial synthesis of 4-hydroxybenzoic acid from renewable feedstocks - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. A4-Hydroxybenzoic Acid-Mediated Signaling System Controls the Physiology and
Virulence of Shigella sonnei - PubMed [pubmed.ncbi.nim.nih.gov]

e 8. mdpi.com [mdpi.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethyl-2-
hydroxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266913#iupac-name-for-4-ethyl-2-hydroxybenzoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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